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Montelukast Bis-sulfide (mixture of diastereomers) Montelukast Bis-sulfide (mixture of diastereomers)
Brand Name: Vulcanchem
CAS No.: 1242260-05-4
VCID: VC0131825
InChI: InChI=1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36?/m1/s1
SMILES: CC(C)(C1=CC=CC=C1CCC(C2=CC(=CC=C2)C(CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)SCC6(CC6)CC(=O)O)O
Molecular Formula: C41H46ClNO5S2
Molecular Weight: 732.391

Montelukast Bis-sulfide (mixture of diastereomers)

CAS No.: 1242260-05-4

Reference Standards

VCID: VC0131825

Molecular Formula: C41H46ClNO5S2

Molecular Weight: 732.391

Montelukast Bis-sulfide (mixture of diastereomers) - 1242260-05-4

CAS No. 1242260-05-4
Product Name Montelukast Bis-sulfide (mixture of diastereomers)
Molecular Formula C41H46ClNO5S2
Molecular Weight 732.391
IUPAC Name 2-[1-[[(1R)-1-[3-[1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
Standard InChI InChI=1S/C41H46ClNO5S2/c1-39(2,48)33-9-4-3-6-27(33)12-15-35(49-25-40(16-17-40)23-37(44)45)29-7-5-8-30(20-29)36(50-26-41(18-19-41)24-38(46)47)22-32-14-11-28-10-13-31(42)21-34(28)43-32/h3-11,13-14,20-21,35-36,48H,12,15-19,22-26H2,1-2H3,(H,44,45)(H,46,47)/t35-,36?/m1/s1
Standard InChIKey SJNODSMYYCYZTO-RERZGLEZSA-N
SMILES CC(C)(C1=CC=CC=C1CCC(C2=CC(=CC=C2)C(CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)SCC6(CC6)CC(=O)O)O
Synonyms 1-[[[(1R)-1-[3-[(1R,S)-1-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-2-(7-chloro-2-quinolinyl)ethyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetic Acid; Montelukast Michael Aduct
PubChem Compound 70702404
Last Modified Nov 11 2021
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